Cas no 681484-77-5 ((S)-2-((S)-sec-Butyl)piperazine)

(S)-2-((S)-sec-Butyl)piperazine is a chiral piperazine derivative featuring two stereocenters, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. Its well-defined stereochemistry enables precise control over enantioselective reactions, particularly in the development of bioactive compounds. The sec-butyl substituent enhances steric and electronic modulation, which can influence binding affinity and selectivity in drug design. This compound is commonly utilized in the synthesis of chiral ligands, catalysts, and active pharmaceutical ingredients (APIs) requiring high enantiopurity. Its stability under standard conditions and compatibility with various reaction protocols further contribute to its utility in organic and medicinal chemistry research.

(S)-2-((S)-sec-Butyl)piperazine structure

681484-77-5 structure

Product Name:(S)-2-((S)-sec-Butyl)piperazine

CAS No:681484-77-5

MF:C₈H₁₈N₂

MW:142.241921901703

MDL:MFCD07373054

CID:1030386

PubChem ID:44828691

Update Time:2025-06-07

(S)-2-((S)-sec-Butyl)piperazine Chemical and Physical Properties

Names and Identifiers

- (S)-2-((S)-sec-Butyl)piperazine
- LogP
- (2S)-2-[(2S)-butan-2-yl]piperazine
- (S)-2-((S)-SEC-BUTYL)-PIPERAZINE
- A836033
- SCHEMBL14381086
- AKOS006287492
- 681484-77-5
- DTXSID20660842
- AKOS015841933
- DB-073973
- MDL： MFCD07373054
- Inchi： 1S/C8H18N2/c1-3-7(2)8-6-9-4-5-10-8/h7-10H,3-6H2,1-2H3/t7-,8+/m0/s1
- InChI Key： ZENDJDOEMBDKCK-JGVFFNPUSA-N
- SMILES： N1CCNC[C@@H]1[C@@H](C)CC

Computed Properties

Exact Mass: 142.14714
Monoisotopic Mass: 142.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 93.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 24.1Å²

Experimental Properties

PSA: 24.06

(S)-2-((S)-sec-Butyl)piperazine Pricemore >>

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Alichem	A139002356-1g	(S)-2-((S)-sec-Butyl)piperazine	681484-77-5	95%	1g	$428.48	2023-09-01
Chemenu	CM169092-1g	(S)-2-((S)-SEC-BUTYL)-PIPERAZINE	681484-77-5	95%	1g	$482	2021-08-05
Chemenu	CM169092-1g	(S)-2-((S)-SEC-BUTYL)-PIPERAZINE	681484-77-5	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	K02267-1g	(S)-2-((S)-SEC-BUTYL)-PIPERAZINE	681484-77-5	>97%	1g	$395	2023-09-04
eNovation Chemicals LLC	K02267-5g	(S)-2-((S)-SEC-BUTYL)-PIPERAZINE	681484-77-5	>97%	5g	$1295	2023-09-04
Ambeed	A338713-1g	(S)-2-((S)-sec-Butyl)piperazine	681484-77-5	95+%	1g	$412.0	2025-04-17
Crysdot LLC	CD11073172-1g	(S)-2-((S)-sec-Butyl)piperazine	681484-77-5	95+%	1g	$510	2024-07-18